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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Carfentrazone-ethyl-

d5 analytical standard, including its physicochemical properties, detailed experimental

protocols for its use as an internal standard, and relevant data presented in a clear and

accessible format.

Core Properties and Specifications
Carfentrazone-ethyl-d5 is the deuterated analogue of Carfentrazone-ethyl, a triazolinone

herbicide. The incorporation of five deuterium atoms in the ethyl group makes it an ideal

internal standard for quantitative analysis of Carfentrazone-ethyl in various matrices by mass

spectrometry. Its chemical and physical properties are summarized below.
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Property Carfentrazone-ethyl-d5 Carfentrazone-ethyl

Synonyms

Ethyl-d5 2-chloro-3-{2-chloro-

5-[4-(difluoromethyl)-4,5-

dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluoro-

phenyl}propionate

Ethyl 2-chloro-3-{2-chloro-5-[4-

(difluoromethyl)-4,5-dihydro-3-

methyl-5-oxo-1H-1,2,4-triazol-

1-yl]-4-

fluorophenyl}propanoate

CAS Number Not available 128639-02-1[1][2]

Molecular Formula C₁₅D₅H₉Cl₂F₃N₃O₃[3] C₁₅H₁₄Cl₂F₃N₃O₃[1][2]

Molecular Weight 417.22 g/mol [3] 412.19 g/mol [1][2]

Purity (Assay) ≥98.0% (HPLC)[3] Analytical Standard Grade

Appearance Neat[3] Viscous yellow-orange liquid

Storage Temperature 2-8°C[3] 2-8°C[1]

Solubility

Miscible with acetone, ethanol,

ethyl acetate, methylene

chloride.

Water: 12 mg/L (20°C), 22

mg/L (25°C). Toluene: 0.9

g/mL (20°C). Hexane: 0.03

g/mL (20°C). Miscible with

acetone, ethanol, ethyl

acetate, methylene chloride.[4]

SMILES String

ClC1=C(CC(C(OC([2H])

([2H])C([2H])([2H])

[2H])=O)Cl)C=C(N2N=C(C)N(

C(F)F)C2=O)C(F)=C1[3]

CCOC(=O)C(Cl)Cc1cc(N2N=C

(C)N(C(F)F)C2=O)c(F)cc1Cl[1]

Chemical Structure and Deuterium Labeling
The chemical structure of Carfentrazone-ethyl-d5 is identical to that of Carfentrazone-ethyl,

with the exception of the five hydrogen atoms on the ethyl ester group, which are replaced by

deuterium atoms. This mass difference of +5 Da allows for clear differentiation in mass

spectrometric analysis.

Caption: Chemical structure of Carfentrazone-ethyl-d5.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://www.epa.gov/sites/default/files/2018-05/documents/44165040-carfentrazone-der-soil.pdf
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://www.epa.gov/sites/default/files/2018-05/documents/44165040-carfentrazone-der-soil.pdf
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://www.epa.gov/sites/default/files/2018-05/documents/44165040-carfentrazone-der-soil.pdf
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Carfentrazone-ethyl
https://www.researchgate.net/publication/326830001_Simultaneous_Determination_of_Enantiomers_of_Carfentrazone-ethyl_and_its_Metabolite_in_Eight_Matrices_Using_High-Performance_Liquid_Chromatography-Tandem_Mass_Spectrometry
https://www.epa.gov/sites/default/files/2014-12/documents/44419018-carfentrazone-ecm-soil.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The primary application of Carfentrazone-ethyl-d5 is as an internal standard for the

quantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural

products. The following provides a general experimental protocol for its use in a typical LC-

MS/MS workflow.

Preparation of Standard Solutions
Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of

Carfentrazone-ethyl-d5 neat standard and dissolve it in 10 mL of a suitable solvent (e.g.,

acetonitrile or methanol) in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the primary stock solution to cover the desired concentration range for the calibration

curve.

Sample Preparation and Fortification
The following is a generalized procedure for soil samples. Modifications may be necessary for

other matrices.

Extraction: Weigh 10 g of the soil sample into a centrifuge tube. Add 20 mL of acetonitrile

and vortex for 1 minute.

Internal Standard Spiking: Spike the sample with a known amount of Carfentrazone-ethyl-d5

working solution to achieve a final concentration within the linear range of the instrument.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride, vortex

immediately for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take a 1 mL aliquot of the supernatant

and transfer it to a d-SPE tube containing 150 mg of anhydrous magnesium sulfate and 50

mg of PSA (primary secondary amine). Vortex for 30 seconds and centrifuge at 10000 rpm

for 5 minutes.

Final Solution: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial

for LC-MS/MS analysis.
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LC-MS/MS Analysis
The following are typical parameters that can be adapted for specific instrumentation.

Parameter Typical Value

LC Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient

Start with 10% B, ramp to 90% B over 8

minutes, hold for 2 minutes, and return to initial

conditions.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Carfentrazone-ethyl 412.0
[To be determined

empirically]

[To be determined

empirically]

Carfentrazone-ethyl-

d5
417.0

[To be determined

empirically]

[To be determined

empirically]

Note: The specific product ions for MRM transitions should be optimized by infusing a standard

solution of each analyte into the mass spectrometer.
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Analytical Workflow
The general workflow for using Carfentrazone-ethyl-d5 as an internal standard in a quantitative

analysis is depicted below.

Sample Collection

Extraction

Internal Standard Spiking
(Carfentrazone-ethyl-d5)

Sample Cleanup
(d-SPE)

LC-MS/MS Analysis

Quantification

Ratio of Analyte to
Internal Standard

Final Result

Click to download full resolution via product page

Caption: Analytical workflow for quantification using an internal standard.

Signaling Pathways and Mode of Action
Carfentrazone-ethyl is a pro-herbicide that is converted to its active form, carfentrazone, in

plants. Carfentrazone inhibits the enzyme protoporphyrinogen oxidase (PPO) in the chlorophyll

biosynthesis pathway. This inhibition leads to the accumulation of protoporphyrinogen IX,

which, in the presence of light and oxygen, causes rapid cell membrane disruption through the

formation of reactive oxygen species.
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Caption: Mode of action of Carfentrazone.

This technical guide provides a foundational understanding of the Carfentrazone-ethyl-d5

analytical standard for research and professional applications. For specific applications, further

method development and validation are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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